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Compound of Interest

Compound Name: Cobalt phthalocyanine

Cat. No.: B1214335 Get Quote

Introduction

Cobalt Phthalocyanine (CoPc) is a coordination compound of cobalt with phthalocyanine,

belonging to the family of metal phthalocyanines. It is a intensely colored, crystalline solid that

finds applications as a pigment, a catalyst in various chemical reactions, and as a material in

the development of sensors and organic electronics. This technical guide provides essential

information on its Chemical Abstracts Service (CAS) number and a detailed overview of its

safety profile for researchers, scientists, and professionals in drug development.

CAS Number
The unique CAS Registry Number for Cobalt Phthalocyanine is 3317-67-7.[1] This identifier is

crucial for the unambiguous identification of the substance in chemical inventories, regulatory

databases, and scientific literature.

Safety Data Sheet Overview
The safety data for Cobalt Phthalocyanine is compiled from various Safety Data Sheets

(SDS). While comprehensive toxicological data is limited, the available information provides a

basis for safe handling and use in a laboratory or industrial setting.

Quantitative Data
The following table summarizes the key quantitative data available for Cobalt Phthalocyanine.

It is important to note that specific toxicological values such as LD50 and LC50 are not well-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1214335?utm_src=pdf-interest
https://www.benchchem.com/product/b1214335?utm_src=pdf-body
https://www.benchchem.com/product/b1214335?utm_src=pdf-body
https://downloads.ossila.com/msds/cobalt-phthalocyanine.pdf
https://www.benchchem.com/product/b1214335?utm_src=pdf-body
https://www.benchchem.com/product/b1214335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


established in the available safety data sheets.

Property Value Source

Molecular Formula C₃₂H₁₆CoN₈ [2]

Molecular Weight 571.47 g/mol

Melting Point >200°C [3]

Boiling Point >300°C [3]

Solubility in Water 2.4 g/liter [3]

OSHA PEL (as Co) 0.1 mg/m³ [3]

ACGIH TLV (as Co) 0.05 mg/m³ [3]

GHS Hazard Classification
Cobalt Phthalocyanine is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS). The primary hazard associated with this compound is its

suspected carcinogenicity.

GHS Pictogram: GHS08 (Health Hazard)[1]

Signal Word: Warning[1]

Hazard Statement: H351: Suspected of causing cancer[1][2]

Precautionary Statements: P201, P280, P308 + P313[1]

Experimental Protocols for Safe Handling
Detailed experimental protocols for the safety testing of Cobalt Phthalocyanine are not

extensively available in standard safety data sheets. However, based on its known hazards, the

following general protocol for safe handling in a research environment is recommended.

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[4]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Hand Protection: Use compatible chemical-resistant gloves.[4]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved

respirator with an appropriate particulate filter.[3]

Handling and Storage:

Avoid creating dust when handling the solid material.[4]

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Wash hands thoroughly after handling.[4]

Spill and Waste Disposal:

In case of a spill, avoid breathing the dust.

Carefully sweep up the spilled material and place it in a sealed container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Visualized Workflow for Safe Handling
The following diagram illustrates the recommended workflow for safely handling Cobalt
Phthalocyanine in a laboratory setting.
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Preparation Handling Cleanup & Disposal
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Caption: Safe handling workflow for Cobalt Phthalocyanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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